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Introduction
TCO-PEG8-amine is a heterobifunctional linker that plays a crucial role in advanced live-cell

imaging applications.[1] It incorporates a trans-cyclooctene (TCO) group, a key component in

one of the fastest bioorthogonal reactions currently available.[2][3] The molecule also

possesses a terminal amine group, allowing for versatile conjugation to biomolecules of

interest, and a hydrophilic polyethylene glycol (PEG8) spacer, which enhances solubility and

minimizes steric hindrance.[1][4]

The primary application of TCO-PEG8-amine in live-cell imaging is centered around the

inverse-electron demand Diels-Alder (iEDDA) cycloaddition reaction between the TCO moiety

and a tetrazine-conjugated probe.[5][6] This "click chemistry" reaction is exceptionally fast,

highly specific, and biocompatible, proceeding efficiently under physiological conditions without

the need for toxic catalysts.[5][7] These characteristics make it an ideal tool for labeling and

tracking dynamic cellular processes in real-time.[7]

This document provides detailed application notes and experimental protocols for the effective

use of TCO-PEG8-amine in live-cell imaging experiments, including cell surface labeling and

pre-targeting strategies.
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The foundation of TCO-PEG8-amine's utility lies in its rapid and specific reaction with a

1,2,4,5-tetrazine derivative. This bioorthogonal ligation is a type of [4+2] cycloaddition where

the electron-poor tetrazine acts as the diene and the strained TCO serves as the dienophile.[5]

[8] The reaction is irreversible and releases nitrogen gas as the sole byproduct.[6] The speed

and specificity of this reaction allow for the labeling of biomolecules at very low concentrations,

minimizing potential cellular toxicity.[9]

Many tetrazine-fluorophore conjugates are "fluorogenic," meaning their fluorescence is

quenched in their native state and significantly increases upon reaction with a TCO group.[7]

[10] This property leads to a high signal-to-noise ratio, which is highly advantageous for high-

contrast imaging.[7]

Data Presentation
Table 1: Physicochemical Properties of TCO-PEG8-
amine

Property Value Reference

Chemical Formula C27H52N2O10 [2]

Molecular Weight 564.7 g/mol [2]

CAS Number 2353409-92-2 [2]

Purity Typically ≥95% [11]

Solubility DMSO, DCM, DMF, Water [2][12]

Storage
-20°C, long-term storage not

recommended
[2]

Table 2: Recommended Starting Conditions for TCO-
Tetrazine Ligation in Live Cells
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Parameter
Recommended
Range

Notes Reference

TCO-Functionalized

Biomolecule

Concentration

Varies based on target

expression

Empirically determine

for optimal signal

Tetrazine-Fluorophore

Concentration
1 - 10 µM

Higher concentrations

may increase

background

[8]

Incubation Time 5 - 30 minutes

Short incubation is

often sufficient due to

rapid kinetics

[8]

Incubation

Temperature
37°C

Maintain physiological

conditions for live cells
[10]

Reaction Buffer
PBS or cell culture

medium (pH 7.4)

Ensure buffer is

compatible with live

cells

[6]

Experimental Protocols
Protocol 1: General Two-Step Cell Surface Labeling
This protocol describes a general method for labeling cell surface proteins. First, the amine

groups on cell surface proteins are functionalized with TCO-PEG8-amine (after its conversion

to an NHS ester). Then, a tetrazine-fluorophore is added to visualize the labeled proteins.

Materials:

TCO-PEG8-amine

N,N'-Disuccinimidyl carbonate (DSC) or similar NHS ester activating agent

Anhydrous DMSO or DMF

Live cells cultured on glass-bottom dishes
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Phosphate-Buffered Saline (PBS), pH 7.4

Serum-free cell culture medium

Tetrazine-fluorophore conjugate

Hoechst 33342 (optional, for nuclear staining)

Fluorescence microscope with an environmental chamber

Procedure:

Activation of TCO-PEG8-amine (Preparation of TCO-PEG8-NHS ester):

This step should be performed immediately before use. In a microcentrifuge tube, dissolve

TCO-PEG8-amine and 1.2 equivalents of DSC in anhydrous DMSO to a final

concentration of 10-20 mM.

Add 2-3 equivalents of a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA).

Allow the reaction to proceed for 2-4 hours at room temperature to form the TCO-PEG8-

NHS ester.[13] Monitor by LC-MS if possible.

Cell Preparation:

Culture cells to the desired confluency (e.g., 70-80%) on a glass-bottom imaging dish.

Gently wash the cells twice with pre-warmed PBS or serum-free medium to remove any

amine-containing components from the culture medium.[8]

TCO Functionalization:

Dilute the freshly prepared TCO-PEG8-NHS ester solution in pre-warmed, amine-free

buffer (like PBS) to the desired final concentration (e.g., 10-20 fold molar excess relative to

the estimated amount of surface protein).[14]

Add the TCO-PEG8-NHS ester solution to the cells and incubate for 30-60 minutes at

37°C.[14]
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Washing:

Gently wash the cells three times with pre-warmed PBS or serum-free medium to remove

any unreacted TCO-PEG8-NHS ester.[8]

Tetrazine Labeling:

Prepare a solution of the tetrazine-fluorophore conjugate in live-cell imaging buffer at a

final concentration of 1-10 µM.[8]

Add the tetrazine-fluorophore solution to the cells and incubate for 5-30 minutes at 37°C,

protected from light.[8]

Final Wash and Imaging:

Wash the cells two to three times with pre-warmed live-cell imaging buffer.

(Optional) If desired, incubate the cells with a nuclear stain like Hoechst 33342 according

to the manufacturer's protocol.

Image the cells using a fluorescence microscope equipped with appropriate filters for the

chosen fluorophore and an environmental chamber to maintain physiological conditions

(37°C, 5% CO₂).[8]

Protocol 2: Pre-targeting Strategy for Live Cell Imaging
This protocol is useful for imaging a specific cell surface receptor. An antibody or other

targeting ligand is first conjugated with TCO-PEG8-amine. This conjugate is then used to label

the cells, followed by imaging with a tetrazine-fluorophore.

Materials:

Antibody or ligand targeting a specific cell surface receptor

TCO-PEG8-amine

NHS ester activating agent (e.g., DSC)
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Anhydrous DMSO or DMF

Spin desalting columns

Live cells cultured on glass-bottom dishes

Cell culture medium with 1% BSA

Tetrazine-fluorophore conjugate

Fluorescence microscope

Procedure:

Antibody Conjugation with TCO-PEG8-amine:

Activate TCO-PEG8-amine to its NHS ester form as described in Protocol 1, Step 1.

Prepare the antibody in an amine-free buffer (e.g., PBS, pH 7.4) at a concentration of 1-10

mg/mL.[14]

Add a 10-20 fold molar excess of the TCO-PEG8-NHS ester stock solution to the antibody

solution.[14]

Incubate the reaction mixture for 60 minutes at room temperature with gentle mixing.[6]

Remove excess, unreacted TCO-PEG8-NHS ester using a spin desalting column.[6]

Cell Preparation:

Plate cells on a glass-bottom imaging dish and culture until they reach the desired

confluency.

Antibody Incubation (Pre-targeting):

Dilute the TCO-modified antibody in pre-warmed cell culture medium containing 1% BSA

to the desired working concentration (typically 1-10 µg/mL).[7]

Remove the culture medium from the cells and wash once with PBS.
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Add the TCO-antibody solution to the cells and incubate for 1 hour at 37°C in a CO₂

incubator.[7]

Washing:

Remove the antibody solution and wash the cells three times with pre-warmed cell culture

medium to remove any unbound antibody.[7]

Tetrazine Labeling and Imaging:

Follow steps 5 and 6 from Protocol 1 to label the cells with the tetrazine-fluorophore and

perform imaging.

Visualizations

Step 1: TCO Functionalization Step 2: Tetrazine Labeling & Imaging

Prepare Live Cells Add TCO-PEG8-NHS Ester Incubate (30-60 min) Wash to Remove Excess TCO Add Tetrazine-FluorophoreTCO-labeled cells Incubate (5-30 min) Wash to Remove Excess Probe Live Cell Imaging

Click to download full resolution via product page

Caption: Experimental workflow for two-step live cell labeling.
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Pre-targeting Strategy
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Caption: Logical diagram of a pre-targeting imaging strategy.
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Caption: Relationship between components and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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